Methyl 6-(bromomethyl)nicotinate
Cat. No. B172810
Key on ui cas rn:
131803-48-0
M. Wt: 230.06 g/mol
InChI Key: IRQSKJQDKUAART-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:12][N:13]1[C:14](=[O:15])[CH2:16][CH2:17][C:18]1=[O:19].[C:20]([Cl:21])([Cl:22])([Cl:23])[Cl:24].[CH3:1][O:2][C:3]([c:4]1[cH:5][n:6][c:7]([CH3:10])[cH:8][cH:9]1)=[O:11]>>[CH3:1][O:2][C:3]([c:4]1[cH:5][n:6][c:7]([CH2:10][Br:12])[cH:8][cH:9]1)=[O:11]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C1CCC(=O)N1Br
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClC(Cl)(Cl)Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)c1ccc(C)nc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC(=O)c1ccc(CBr)nc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
